Comprehensive Physicochemical and Pharmacological Profiling of 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol
Comprehensive Physicochemical and Pharmacological Profiling of 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol
Executive Summary
In the landscape of modern drug discovery, biaryl-substituted pyridine derivatives represent a privileged class of pharmacophores. 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol is a highly specific small molecule characterized by its unique fusion of a guaiacol (2-methoxyphenol) moiety and a 2-phenylpyridine core. This technical whitepaper establishes the definitive chemical identity of this compound—specifically its molecular weight of 277.32 g/mol and molecular formula of C₁₈H₁₅NO₂ —and provides an in-depth guide to its synthesis, analytical validation, and mechanistic application as a putative kinase inhibitor.
Structural Logic and Physicochemical Properties
Understanding the physicochemical parameters of a small molecule is the first critical step in predicting its pharmacokinetic behavior and target engagement. The structure of 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol is meticulously designed to balance lipophilicity with polar interactions.
The exact molecular formula, C₁₈H₁₅NO₂ , is derived from the covalent linkage of a phenol core (C₆H₃OH), a methoxy substituent (-OCH₃), and a 2-phenylpyridin-4-yl group (C₁₁H₈N). The calculated molecular weight is 277.32 g/mol , placing it well within the optimal range for oral bioavailability according to Lipinski’s Rule of Five.
Quantitative Physicochemical Data
| Parameter | Value | Pharmacological Significance |
| Chemical Name | 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol | IUPAC nomenclature defining regiochemistry. |
| Molecular Formula | C₁₈H₁₅NO₂ | Exact atomic composition. |
| Molecular Weight | 277.32 g/mol | Optimal for small-molecule drug development. |
| Monoisotopic Mass | 277.1103 Da | Critical for High-Resolution Mass Spectrometry (HRMS)[1]. |
| Hydrogen Bond Donors | 1 (Phenolic -OH) | Facilitates interactions with solvent-exposed kinase regions. |
| Hydrogen Bond Acceptors | 3 (N, -OH, -OCH₃) | Pyridine nitrogen acts as a critical hinge-binder[2]. |
| Rotatable Bonds | 3 | Allows conformational flexibility for induced-fit binding. |
| Topological Polar Surface Area | 42.4 Ų | Excellent probability for blood-brain barrier (BBB) penetration[3]. |
Synthetic Methodology: Suzuki-Miyaura Cross-Coupling
To synthesize 2-Methoxy-4-(2-phenylpyridin-4-yl)phenol with high regioselectivity and yield, palladium-catalyzed Suzuki-Miyaura cross-coupling is the gold standard[4].
Causality of Experimental Design: The Suzuki-Miyaura reaction is deliberately chosen for its mild operating conditions and its high tolerance for unprotected polar functional groups, such as the phenolic hydroxyl group. By utilizing Pd(dppf)Cl₂, the bidentate phosphine ligand enforces a cis-geometry on the palladium center, which significantly accelerates the reductive elimination step required to form sterically hindered biaryl bonds[4].
Step-by-Step Synthesis Protocol
-
Reagent Preparation: Charge an oven-dried Schlenk flask with 4-bromo-2-phenylpyridine (1.0 equiv) and (3-methoxy-4-hydroxyphenyl)boronic acid (1.2 equiv). The slight excess of boronic acid compensates for potential protodeboronation side reactions[4].
-
Catalytic Activation: Add the catalyst Pd(dppf)Cl₂ (0.05 equiv) and a mild base, such as K₂CO₃ (2.0 equiv). The base is critical for forming the reactive boronate complex, facilitating transmetalation[5].
-
Reaction Execution: Suspend the mixture in a degassed solvent system of 1,4-Dioxane/H₂O (4:1 v/v). Heat the reaction mixture to 90°C under a nitrogen atmosphere for 12 hours. The biphasic system ensures the solubility of both the organic substrates and the inorganic base.
-
Workup & Purification: Cool the mixture to room temperature, dilute with ethyl acetate, and wash with brine. Dry the organic layer over anhydrous Na₂SO₄, concentrate in vacuo, and purify via silica gel flash chromatography to isolate the target compound.
Fig 1: Suzuki-Miyaura cross-coupling workflow for synthesizing the target biaryl compound.
Analytical Validation via HRAM LC-MS/MS
To ensure structural integrity and purity, High-Resolution Accurate-Mass (HRAM) Liquid Chromatography-Mass Spectrometry (LC-MS) is employed.
Causality of Experimental Design: In complex biological matrices or post-synthesis mixtures, nominal mass resolution is insufficient. HRAM mass spectrometry (e.g., Orbitrap or Time-of-Flight) operating at a resolution of >70,000 FWHM allows for the unambiguous confirmation of the exact monoisotopic mass and isotopic fine structure[1]. This prevents false-positive identifications caused by isobaric interferences[6].
Step-by-Step LC-MS Protocol
-
Sample Preparation: Dissolve the purified compound in LC-MS grade methanol to a concentration of 1 µg/mL. Spike the sample with a stable isotope-labeled internal standard to ensure quantitative self-validation[6].
-
Chromatographic Separation: Inject 2 µL onto a C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.7 µm particle size). Utilize a gradient elution profile with Mobile Phase A (0.1% Formic Acid in Water) and Mobile Phase B (0.1% Formic Acid in Acetonitrile) to ensure sharp peak shapes and mitigate matrix suppression[7].
-
Mass Spectrometry Detection: Operate the mass spectrometer in positive Electrospray Ionization (ESI+) mode. Calibrate the instrument using a standard tuning mix to ensure mass accuracy within <3 ppm[8].
-
Data Processing: Extract the ion chromatogram for the calculated [M+H]⁺ adduct at m/z 278.1181 . Confirm the identity by comparing the experimental MS/MS fragmentation pattern against predicted in silico spectra[1].
Pharmacological Relevance: p38α MAPK Inhibition
Compounds harboring the 2-phenylpyridine motif are highly privileged scaffolds in the design of ATP-competitive kinase inhibitors, particularly those targeting the p38α Mitogen-Activated Protein Kinase (MAPK)[9]. p38α MAPK is a central node in the transduction of inflammatory signals, making it a prime target for neurodegenerative and autoimmune therapies[3][10].
Mechanism of Action & Structural Biology: Crystallographic evidence of analogous 2-phenylpyridine derivatives demonstrates a highly conserved binding modality within the ATP-binding pocket of p38α[11].
-
Hinge Binding: The pyridine nitrogen acts as an obligate hydrogen bond acceptor, anchoring directly to the backbone amide of Met109 in the kinase hinge region[2].
-
Hydrophobic Pocket Occupancy: The vicinal phenyl ring is strategically oriented to occupy the adjacent hydrophobic pocket (HPI), a region not utilized by native ATP, thereby conferring high kinase selectivity[3][11].
-
Solvent Channel: The polar guaiacol moiety (2-methoxyphenol) projects outward toward the solvent-exposed channel, providing a vector for further solubility optimization while maintaining favorable interactions with surrounding residues[11].
Fig 2: Mechanism of action for p38α MAPK inhibition by 2-phenylpyridine derivatives.
References
-
[Suzuki-Miyaura cross-coupling: Practical Guide] - Yoneda Labs -[Link]
-
[A modified procedure for the palladium catalyzed borylation/Suzuki-Miyaura cross-coupling of aryl and heteroaryl halides utilizing bis-boronic acid] - PMC -[Link]
-
[Recent Advances in the Inhibition of p38 MAPK as a Potential Strategy for the Treatment of Alzheimer's Disease] - PMC -[Link]
-
[Suzuki reaction] - Wikipedia -[Link]
-
[Use of p38 MAPK Inhibitors for the Treatment of Werner Syndrome] - PMC -[Link]
-
[A Selective and Brain Penetrant p38αMAPK Inhibitor Candidate for Neurologic and Neuropsychiatric Disorders That Attenuates Neuroinflammation and Cognitive Dysfunction] - PMC -[Link]
-
[Small molecule biomarker discovery: Proposed workflow for LC-MS-based clinical research projects] - PMC -[Link]
-
[Structures of known p38 MAPK inhibitor (1) and selected cytokine...] - ResearchGate -[Link]
-
[Synthesis and Biological Evaluation of 2,3,4-Triaryl-1,2,4-oxadiazol-5-ones as p38 MAPK Inhibitors] - MDPI -[Link]
-
[Bioanalysis of Small-Molecule Drugs and Metabolites in Physiological Samples by LC–MS, Part 1: Overview] - LCGC International -[Link]
-
[LC-MS Instrument Calibration] - Harvard Apparatus -[Link]
Sources
- 1. documents.thermofisher.com [documents.thermofisher.com]
- 2. researchgate.net [researchgate.net]
- 3. A Selective and Brain Penetrant p38αMAPK Inhibitor Candidate for Neurologic and Neuropsychiatric Disorders That Attenuates Neuroinflammation and Cognitive Dysfunction - PMC [pmc.ncbi.nlm.nih.gov]
- 4. Yoneda Labs [yonedalabs.com]
- 5. Suzuki reaction - Wikipedia [en.wikipedia.org]
- 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
- 7. chromatographyonline.com [chromatographyonline.com]
- 8. harvardapparatus.com [harvardapparatus.com]
- 9. Use of p38 MAPK Inhibitors for the Treatment of Werner Syndrome - PMC [pmc.ncbi.nlm.nih.gov]
- 10. Recent Advances in the Inhibition of p38 MAPK as a Potential Strategy for the Treatment of Alzheimer’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
- 11. mdpi.com [mdpi.com]
